Cas no 173593-74-3 (Propanedinitrile, (1-methyl-3-oxo-3-phenylpropyl)-)

• Product Name: Propanedinitrile, (1-methyl-3-oxo-3-phenylpropyl)-
• CAS No: 173593-74-3
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 1358240
• Update Time: 2024-08-17

Propanedinitrile, (1-methyl-3-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (1-methyl-3-oxo-3-phenylpropyl)-
• Propanedinitrile, 2-(1-methyl-3-oxo-3-phenylpropyl)-

• Inchi： 1S/C13H12N2O/c1-10(12(8-14)9-15)7-13(16)11-5-3-2-4-6-11/h2-6,10,12H,7H2,1H3
• InChI Key： JUKCBLRGDUVDCN-UHFFFAOYSA-N
• SMILES： C(#N)C(C(C)CC(=O)C1=CC=CC=C1)C#N

Computed Properties

• Exact Mass: 212.09506

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 416.7±35.0 °C(Predicted)
• PSA: 64.65